Cas no 106679-03-2 (1-Propanaminium, 3-[[(5b,7a,12a)-7,12-dihydroxy-24-oxocholan-24-yl]amino]-N,N-dimethyl-N-(3-sulfopropyl)-,inner salt (9CI))
106679-03-2 structure
Product Name:1-Propanaminium, 3-[[(5b,7a,12a)-7,12-dihydroxy-24-oxocholan-24-yl]amino]-N,N-dimethyl-N-(3-sulfopropyl)-,inner salt (9CI)
CAS No:106679-03-2
MF:C32H58N2O6S
MW:598.877728939056
CID:169354
PubChem ID:129392
Update Time:2025-04-19
1-Propanaminium, 3-[[(5b,7a,12a)-7,12-dihydroxy-24-oxocholan-24-yl]amino]-N,N-dimethyl-N-(3-sulfopropyl)-,inner salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanaminium, 3-[[(5b,7a,12a)-7,12-dihydroxy-24-oxocholan-24-yl]amino]-N,N-dimethyl-N-(3-sulfopropyl)-,inner salt (9CI)
- 1-Propanaminium, 3-[[(5b,7a,12a)-7,12-dihydroxy-24-oxocholan-24-yl]amino]-N,N-dimethyl-N-(3-su...
- 3-((3-deoxycholamidopropyl)dimethylammonio)-1-propane
- 1-Propanaminium, 3-(((5beta,7alpha,12alpha)-7,12-dihydroxy-24-oxocholan-24-yl)amino)-N,N-dimethyl-N-(3-sulfopropyl)-, hydroxide, inner salt
- 3-(((5beta,7alpha,12alpha)-7,12-dihydroxy-24-oxocholan-24-yl)amino)-N,N-dimethyl-N-(3-sulfopropyl)-1-propanaminium hydroxide, inner salt
- Dchaps
- Dchaps sulfonate
- 3-[3-[[(4R)-4-[(5S,7R,10S,12S,13R,17S)-7,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]propyl-dimethylazaniumyl]propane-1-sulfonate
- 106679-03-2
- DTXSID60910075
- 3-(Dimethyl{3-[(7,12,24-trihydroxycholan-24-ylidene)amino]propyl}azaniumyl)propane-1-sulfonate
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- Inchi: 1S/C32H58N2O6S/c1-22(11-14-29(37)33-16-8-17-34(4,5)18-9-19-41(38,39)40)24-12-13-25-30-26(21-28(36)32(24,25)3)31(2)15-7-6-10-23(31)20-27(30)35/h22-28,30,35-36H,6-21H2,1-5H3,(H-,33,37,38,39,40)/t22-,23+,24+,25?,26?,27?,28+,30?,31+,32-/m1/s1
- InChI Key: ZQDSFVARABYERY-KEGHNELISA-N
- SMILES: S(CCC[N+](C)(C)CCCNC(CC[C@@H](C)[C@@H]1CCC2C3C(C[C@@H]4CCCC[C@]4(C)C3C[C@@H]([C@@]21C)O)O)=O)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 598.402
- Monoisotopic Mass: 598.402
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 41
- Rotatable Bond Count: 11
- Complexity: 1000
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 135Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
1-Propanaminium, 3-[[(5b,7a,12a)-7,12-dihydroxy-24-oxocholan-24-yl]amino]-N,N-dimethyl-N-(3-sulfopropyl)-,inner salt (9CI) Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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